2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H13ClN6O2S/c1-10-5-14(23-26-10)22-15(25)8-27-17-13-7-21-24(16(13)19-9-20-17)12-4-2-3-11(18)6-12/h2-7,9H,8H2,1H3,(H,22,23,25)
• InChI Key: JKJULAMRVZMLOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C17H13ClN6O2S
• Molecular Weight: 400.8 g/mol

Description

The compound “2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide” is a pyrazolo[3,4-d]pyrimidine derivative. It has been studied for its antitumor activity, particularly in Burkitt lymphoma cell lines. The compound has shown significant cytotoxic effects and induced apoptosis in these cell lines.

Scientific Research Applications

Photodynamic Therapy (PDT) Agent

• .

Anti-Inflammatory Properties

• .

Tyrosine Kinase Inhibition

• .

Metal-Free Chalcogenation

• .

Fluorescent Probes and Imaging

• .

Computational Chemistry and Mechanistic Studies

• .

Mechanism of Action

The compound acts as an inhibitor of the SRC kinase, a type of tyrosine kinase. It has been found to be more effective than the well-known SRC inhibitor pp2. The compound induces a G2/M arrest in Burkitt lymphoma (BL) cells through a possible new mechanism, whereby SRC inhibition hinders an AKT-Wee1-cyclin-dependent kinase 1 (CDK1) axis, leading to inhibition of CDK1, the main trigger of entry into mitosis.